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Compound of Interest

Compound Name: Chlorophyllin sodium copper salt

Cat. No.: B1139296 Get Quote

A Deep Dive into its Discovery, History, and
Scientific Foundation
This technical guide provides a comprehensive overview of chlorophyllin sodium copper
salt, a semi-synthetic derivative of chlorophyll. Addressed to researchers, scientists, and

professionals in drug development, this document delves into the historical milestones of its

discovery, its physicochemical properties, detailed experimental protocols for its synthesis and

analysis, and an exploration of its biological activities and mechanisms of action.

From Leaf to Laboratory: A Historical Perspective
The journey of understanding the green essence of plants began in 1817 when French

pharmacists Joseph Bienaimé Caventou and Pierre Joseph Pelletier first isolated the green

pigment from leaves, which they named chlorophyll. For nearly a century, the intricate chemical

nature of this molecule remained a mystery.

A monumental leap in this field came through the work of German chemist Richard Willstätter,

who, from 1905 to 1915, dedicated his research to unraveling the structure of chlorophyll. His

meticulous work revealed that chlorophyll was not a single entity but a mixture of two distinct

compounds, which he named chlorophyll a (blue-green) and chlorophyll b (yellow-green).

Willstätter's groundbreaking discovery was the presence of a magnesium atom at the core of

the chlorophyll molecule, a finding that earned him the Nobel Prize in Chemistry in 1915. His
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research also established the structural similarity between chlorophyll and the iron-containing

heme in hemoglobin.

The complete elucidation of chlorophyll a's complex structure was later achieved by the

German chemist Hans Fischer in 1940. The development of chlorophyllin sodium copper
salt stemmed from the need for a more stable and water-soluble form of the natural pigment.

This was achieved through a process of saponification, which removes the phytol tail of the

chlorophyll molecule, followed by the replacement of the central magnesium ion with copper.

Physicochemical Characteristics
Chlorophyllin sodium copper salt is a dark green to blue/black powder. Its enhanced stability

and solubility in water compared to natural chlorophyll have made it a valuable compound in

various applications, including as a food colorant and in the pharmaceutical and cosmetic

industries.

Table 1: Physicochemical Properties of Chlorophyllin
Sodium Copper Salt

Property Value Reference

Molecular Formula C34H31CuN4Na3O6

Molecular Weight 724.15 g/mol

Appearance Dark green to black powder

Solubility in Water 100 mg/mL

Solubility in Ethanol Slightly soluble

Solubility in Chloroform Insoluble

Melting Point >300°C

pH (1% solution) 9.5 - 11.0

Table 2: Spectroscopic Properties of Chlorophyllin
Sodium Copper Salt
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Parameter Value Conditions Reference

Absorbance Maximum

(λmax)
403-407 nm

In pH 7.5 phosphate

buffer

Absorbance Maximum

(λmax)
~630 nm

In pH 7.5 phosphate

buffer

Specific Absorbance

(E1% 1cm)
≥ 540

At 405 nm in pH 7.5

phosphate buffer

Absorbance Ratio

(A405nm/A630nm)
3.0 - 4.0

In pH 7.5 phosphate

buffer

Experimental Protocols
Synthesis of Chlorophyllin Sodium Copper Salt
(Laboratory Scale)
This protocol outlines a general procedure for the synthesis of chlorophyllin sodium copper
salt from a chlorophyll-rich plant source.

Workflow for the Synthesis of Chlorophyllin Sodium Copper Salt

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.benchchem.com/product/b1139296?utm_src=pdf-body
https://www.benchchem.com/product/b1139296?utm_src=pdf-body
https://www.benchchem.com/product/b1139296?utm_src=pdf-body
https://www.benchchem.com/product/b1139296?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Chlorophyllin Sodium Copper Salt Workflow

Chlorophyll Extraction
(e.g., from spinach or alfalfa with acetone/ethanol)

Saponification
(with NaOH in ethanol/water)

Chlorophyll Paste

Acidification
(to pH 3-4 with HCl)

Saponified Chlorophyll

Copper Chelation
(with aqueous CuSO4 solution)

Chlorophyllin (acid form)

Purification
(washing with water and solvents)

Crude Copper Chlorophyllin

Salt Formation
(dissolving in ethanol and adding NaOH)

Purified Copper Chlorophyllin

Isolation and Drying
(filtration and vacuum drying)

Sodium Copper Chlorophyllin Solution

Final Product:
Sodium Copper Chlorophyllin

Click to download full resolution via product page

Caption: A generalized workflow for the laboratory synthesis of sodium copper chlorophyllin.
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Methodology:

Extraction of Chlorophyll:

Homogenize fresh plant material (e.g., spinach, alfalfa) with 80% acetone or ethanol.

Filter the homogenate to obtain a chlorophyll-rich extract.

Concentrate the extract under reduced pressure to obtain a chlorophyll paste.

Saponification:

Dissolve the chlorophyll paste in an ethanolic sodium hydroxide solution.

Heat the mixture at 50-60°C for 1-2 hours to hydrolyze the ester groups, removing the

phytol tail.

Acidification and Copper Chelation:

After saponification, cool the mixture and acidify to a pH of 3-4 with dilute hydrochloric acid

to precipitate the chlorophyllin free acid.

Isolate the precipitate by filtration and wash with water.

Resuspend the chlorophyllin acid in water and add an aqueous solution of copper sulfate

(CuSO4).

Heat the mixture to 50-60°C for 30-60 minutes to facilitate the replacement of the

magnesium ion with copper.

Purification:

Cool the reaction mixture and collect the crude copper chlorophyllin by filtration.

Wash the precipitate with water to remove excess copper salts and other water-soluble

impurities.
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Further purification can be achieved by washing with organic solvents like ethanol or

acetone to remove any remaining unsaponifiable matter.

Salt Formation and Isolation:

Dissolve the purified copper chlorophyllin in ethanol.

Add a concentrated ethanolic solution of sodium hydroxide to a pH of 10-11 to form the

sodium salt.

The sodium copper chlorophyllin will precipitate out of the solution.

Collect the precipitate by filtration, wash with ethanol, and dry under vacuum.

High-Performance Liquid Chromatography (HPLC)
Analysis
This method is for the quantification of sodium copper chlorophyllin in various samples.

Methodology:

Chromatographic System: A standard HPLC system equipped with a photodiode array (PDA)

or UV-Vis detector.

Column: C18 reversed-phase column (e.g., Luna® C18, 250 x 4.6 mm, 5 µm).

Mobile Phase: A mixture of methanol and 10 mM ammonium acetate buffer (90:10, v/v).

Flow Rate: 1.0 mL/min.

Injection Volume: 20 µL.

Detection Wavelength: 405 nm.

Procedure:

Prepare a series of standard solutions of sodium copper chlorophyllin in the mobile phase.
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Prepare the sample solution by dissolving the material in the mobile phase and filtering

through a 0.45 µm syringe filter.

Inject the standards and samples into the HPLC system.

Quantify the amount of sodium copper chlorophyllin in the sample by comparing the peak

area to the standard curve.

Spectrophotometric Quantification
A simpler method for the routine quantification of sodium copper chlorophyllin.

Methodology:

Instrument: A UV-Vis spectrophotometer.

Procedure:

Accurately weigh about 10 mg of the sample and dissolve it in 100 mL of a pH 7.5

phosphate buffer to create a stock solution.

Dilute the stock solution with the same buffer to obtain a final concentration that gives an

absorbance reading within the linear range of the instrument (typically between 0.2 and

0.8).

Measure the absorbance of the diluted solution at the wavelength of maximum absorption

(~405 nm) using the pH 7.5 phosphate buffer as a blank.

Calculate the concentration using the specific absorbance value (E1% 1cm) or a standard

curve.

Biological Activities and Mechanisms of Action
Chlorophyllin sodium copper salt exhibits a range of biological activities, with its antioxidant

and anticarcinogenic properties being the most studied.

Antioxidant Activity
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The antioxidant effects of chlorophyllin are attributed to its ability to neutralize reactive oxygen

species (ROS). It can act as a direct scavenger of free radicals and has been shown to protect

against oxidative damage to cellular components like lipids and proteins.

One of the proposed mechanisms for its antioxidant effect involves the modulation of the

Keap1-Nrf2 signaling pathway. Under normal conditions, the transcription factor Nrf2 is kept

inactive by binding to Keap1. Upon exposure to oxidative stress or certain inducers, Nrf2 is

released from Keap1, translocates to the nucleus, and binds to the Antioxidant Response

Element (ARE), leading to the transcription of various antioxidant and cytoprotective genes.

Some studies suggest that chlorophyllin may act as an inducer of this pathway.

The Keap1-Nrf2 Antioxidant Response Pathway
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Keap1-Nrf2 Antioxidant Response Pathway
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Caption: Chlorophyllin may induce the dissociation of Nrf2 from Keap1, leading to the activation

of antioxidant gene expression.

Anticarcinogenic Activity
The anticarcinogenic properties of chlorophyllin sodium copper salt are multifaceted. One

key mechanism is its ability to form tight molecular complexes with various carcinogens, such

as aflatoxins and polycyclic aromatic hydrocarbons. This binding can reduce the bioavailability

of carcinogens in the gastrointestinal tract, thereby preventing their absorption and subsequent

damage to DNA.

Furthermore, recent studies have indicated that chlorophyllin can induce cancer cell death by

inhibiting the enzyme thioredoxin reductase 1 (TrxR1). TrxR1 is a key enzyme in the

thioredoxin system, which plays a crucial role in maintaining the cellular redox balance and is

often overexpressed in cancer cells. Inhibition of TrxR1 leads to an increase in intracellular

reactive oxygen species (ROS), inducing oxidative stress and triggering apoptosis in cancer

cells.

Inhibition of Thioredoxin Reductase (TrxR1) by Chlorophyllin
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Chlorophyllin-Induced Cancer Cell Apoptosis

Chlorophyllin
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Caption: The inhibition of TrxR1 by chlorophyllin increases ROS levels, leading to oxidative

stress and apoptosis in cancer cells.

Table 3: Quantitative Data from Biological Studies
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Study Type Parameter Value
Cell
Line/Model

Reference

Anticancer

Activity

IC50 (DTNB

reduction assay)
2.65 µM

Purified TrxR1

enzyme

Anticancer

Activity

IC50 (Trx-

coupled insulin

reduction)

9.17 µM
Purified TrxR1

enzyme

Acute Oral

Toxicity
LD50 > 5000 mg/kg bw Mice

Sub-acute Oral

Toxicity
NOAEL > 1000 mg/kg bw Rats

Disclaimer: This document is intended for informational purposes for a scientific audience and

does not constitute medical advice. The biological activities described are based on scientific

studies and may not be representative of the effects in all biological systems. Further research

is necessary to fully elucidate the therapeutic potential of chlorophyllin sodium copper salt.

To cite this document: BenchChem. [Unveiling the Green Pigment: A Technical Guide to
Chlorophyllin Sodium Copper Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139296#discovery-and-history-of-chlorophyllin-
sodium-copper-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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